Cas no 92-75-1 (naphthol as-mx)

naphthol as-mx structure
naphthol as-mx structure
Product Name:naphthol as-mx
CAS No:92-75-1
MF:C19H17NO2
MW:291.343785047531
MDL:MFCD00021633
CID:81770
PubChem ID:66717
Update Time:2024-10-26

naphthol as-mx Chemical and Physical Properties

Names and Identifiers

    • naphthol as-mx
    • 3-hydroxy-2,4-dimethyl-2-naphthanilide
    • Azoic Diazo Component 29 (37527)
    • Azoic coupling component 29
    • 3-Hydroxy-2',4'-dimethyl-2-naphthanilide
    • N-(2,4-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide
    • 3-Hydroxy-N-(2',4'-dimethylphenyl)-2-naphthamide
    • 2-Hydroxy-3-naphthoic Acid m-Xylidide
    • 2-Naphtho-2′,4′-xylidide, 3-hydroxy- (7CI, 8CI)
    • N-(2,4-Dimethylphenyl)-3-hydroxy-2-naphthalenecarboxamide (ACI)
    • 2-Hydroxy-3-naphtho-2,4-xylidide
    • Amanil Naphthol AS-MX
    • C.I. 37527
    • C.I. Azoic Coupling Component 29
    • N-(2,4-Dimethylphenyl)-2-hydroxy-3-naphthamide
    • Naphtanilide MX
    • Naphthol AS-MX Supra
    • Naphtholate AS-MX Soln
    • Naphtol AS-AM
    • Naphtol AS-MX Supra
    • Napthol ASLC
    • NSC 111668
    • NSC 50682
    • Sanatol MX
    • MDL： MFCD00021633
    • Inchi： 1S/C19H17NO2/c1-12-7-8-17(13(2)9-12)20-19(22)16-10-14-5-3-4-6-15(14)11-18(16)21/h3-11,21H,1-2H3,(H,20,22)
    • InChI Key： VTPSNRIENVXKCI-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC2C(=CC=CC=2)C=1)NC1C(C)=CC(C)=CC=1

Computed Properties

  • Exact Mass: 291.12600
  • Monoisotopic Mass: 291.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 4.9

Experimental Properties

  • Color/Form: Crystallization
  • Density: 1.248
  • Melting Point: 224.0 to 228.0 deg-C
  • Boiling Point: 412.5°C at 760 mmHg
  • Flash Point: 203.2°C
  • Refractive Index: 1.699
  • PSA: 49.33000
  • LogP: 4.48750
  • Color index: 37527
  • Solubility: Not determined

naphthol as-mx Security Information

  • WGK Germany：3

naphthol as-mx Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

naphthol as-mx Pricemore >>

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naphthol as-mx Production Method

Production Method 1

92-70-6 92-70-6
95-68-1 95-68-1
92-75-1 92-75-1
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Boron phosphate Solvents: Chlorobenzene ;  rt; 40 h, reflux
Reference
Preparation method of naphthol AS-series anilide dye
, China, , ,

Production Method 2

92-70-6 92-70-6
95-68-1 95-68-1
92-75-1 92-75-1
Reaction Conditions
1.1 Reagents: Phosphorus trichloride Solvents: Xylene ;  80 °C; 3 h, reflux
Reference
N-(2,4-Dimethylphenyl)-3-hydroxy-2-naphthamide and its preparation method
, China, , ,

Production Method 3

1596-56-1 1596-56-1
92-75-1 92-75-1
Reaction Conditions
1.1 Reagents: Gadolinium trinitrate Catalysts: D-Alaninamide, [N2(E),N6(E)]-N2,N6-bis[(3-ethoxy-2-hydroxyphenyl)methylene]-L-ly… (polymer-bound) Solvents: Tetrahydrofuran
Reference
Discovery of a novel synthetic phosphatase from a bead-bound combinatorial library
Danek, Shelley C.; Queffelec, Jerome; Morken, James P., Chemical Communications (Cambridge, 2002, (5), 528-529

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